Cas no 69716-17-2 (4-chloro-1-phenoxyisoquinoline)

• Product Name: 4-chloro-1-phenoxyisoquinoline
• CAS No: 69716-17-2
• MF: C₁₅H₁₀ClNO
• MW: 255.699002742767
• CID: 974073
• PubChem ID: 334053
• Update Time: 2025-04-19

4-chloro-1-phenoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-phenoxyisoquinoline
• 4-Chloro-1-isoquinolinyl phenyl ether
• NSC-338289
• FLZ66T3HJ7
• DTXSID60220005
• 1-Phenoxy-4-chloroisoquinoline
• NSC338289
• 4-chloro-1-phenoxy-isoquinoline
• Isoquinoline, 4-chloro-1-phenoxy-
• 69716-17-2
• NSC 338289

• Inchi： 1S/C15H10ClNO/c16-14-10-17-15(13-9-5-4-8-12(13)14)18-11-6-2-1-3-7-11/h1-10H
• InChI Key： KVYWDUOQRAUGBV-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C2C=CC=CC=21)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 255.0452
• Monoisotopic Mass: 255.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12